Cas no 1246816-26-1 (3-(4’-Methoxy-3’-sulfonamidophenyl)-2-propylamine-methyl-d3, Hydrochloride)

• Product Name: 3-(4’-Methoxy-3’-sulfonamidophenyl)-2-propylamine-methyl-d3, Hydrochloride
• CAS No: 1246816-26-1
• MF: C₁₀H₁₇ClN₂O₃S
• MW: 283.790065526962
• CID: 4554059
• Update Time: 2025-10-29

3-(4’-Methoxy-3’-sulfonamidophenyl)-2-propylamine-methyl-d3, Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4’-Methoxy-3’-sulfonamidophenyl)-2-propylamine-methyl-d3, Hydrochloride
• 5-(2-amino-3,3,3-trideuteriopropyl)-2-methoxybenzenesulfonamide:hydrochloride

• Inchi： 1S/C10H16N2O3S.ClH/c1-7(11)5-8-3-4-9(15-2)10(6-8)16(12,13)14;/h3-4,6-7H,5,11H2,1-2H3,(H2,12,13,14);1H/i1D3;
• InChI Key： KYRRNJIOCLALJQ-NIIDSAIPSA-N
• SMILES： C1(S(N)(=O)=O)=CC(CC(N)C([2H])([2H])[2H])=CC=C1OC.[H]Cl

Experimental Properties

• Melting Point: 278-280°C
• Solubility: Methanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 3-(4’-Methoxy-3’-sulfonamidophenyl)-2-propylamine-methyl-d3, Hydrochloride

3-(4'-Methoxy-3'-sulfonamidophenyl)-2-propylamine-methyl-d3, Hydrochloride: A Comprehensive Overview

The compound 3-(4'-Methoxy-3'-sulfonamidophenyl)-2-propylamine-methyl-d3, Hydrochloride (CAS No. 1246816-26-1) is a highly specialized chemical entity with significant potential in the fields of pharmacology and drug discovery. This compound is characterized by its unique structural features, which include a methoxy group, a sulfonamide moiety, and a propylamine substituent. The presence of the d3 label indicates that this compound is deuterated, making it particularly useful in isotopic labeling studies and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as Suzuki-Miyaura coupling and Stille cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its scalability for research and development purposes. The hydrochloride salt form of this compound ensures its stability under various experimental conditions, making it ideal for use in biological assays and preclinical studies.

The structural complexity of 3-(4'-Methoxy-3'-sulfonamidophenyl)-2-propylamine-methyl-d3, Hydrochloride endows it with unique pharmacokinetic properties. Studies have shown that the methoxy group enhances the compound's solubility in aqueous media, while the sulfonamide moiety contributes to its bioavailability. The propylamine substituent plays a crucial role in modulating the compound's pharmacodynamic activity, particularly in receptor binding assays. Recent research has demonstrated that this compound exhibits potent activity against various therapeutic targets, including kinases and G-protein coupled receptors (GPCRs), making it a promising candidate for drug development.

In terms of applications, 3-(4'-Methoxy-3'-sulfonamidophenyl)-2-propylamine-methyl-d3, Hydrochloride has been extensively utilized in medicinal chemistry as a tool compound for studying receptor-ligand interactions. Its deuterated form is particularly valuable in metabolic studies, where it allows researchers to track the fate of the compound within biological systems using mass spectrometry. Furthermore, this compound has been employed as an intermediate in the synthesis of more complex molecular scaffolds, showcasing its versatility in chemical synthesis.

From a safety standpoint, 3-(4'-Methoxy-3'-sulfonamidophenyl)-2-propylamine-methyl-d3, Hydrochloride has undergone rigorous toxicological evaluations. Preclinical studies indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute and chronic toxicity models. These findings underscore its potential for safe use in human therapeutic applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of 3-(4'-Methoxy-3'-sulfonamidophenyl)-2-propylamine-methyl-d3, Hydrochloride to enhance its scalability and reduce production costs. Additionally, efforts are being made to explore its efficacy in treating various diseases, including cancer and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical practice.

In conclusion, 3-(4'-Methoxy-3'-sulfonamidophenyl)-2-propylamine-methyl-d3, Hydrochloride (CAS No. 1246816-26-1) represents a significant advancement in chemical innovation with broad implications for drug discovery and development. Its unique structural features, coupled with its favorable pharmacokinetic profile, position it as a key player in the pursuit of novel therapeutic agents.